Cas no 1955514-54-1 (oxalic acid, tert-butyl 1,7-diazaspiro3.5nonane-1-carboxylate)

• Product Name: oxalic acid, tert-butyl 1,7-diazaspiro3.5nonane-1-carboxylate
• CAS No: 1955514-54-1
• MF: C₁₄H₂₄N₂O₆
• MW: 316.350164413452
• MDL: MFCD28992042
• CID: 4631274
• PubChem ID: 122236540
• Update Time: 2025-06-08

oxalic acid, tert-butyl 1,7-diazaspiro3.5nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate oxalate
• 1,7-Diaza-Spiro[3.5]Nonane-1-Carboxylicacidtert-Butylester Oxalate*
• oxalic acid, tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate
• oxalic acid, tert-butyl 1,7-diazaspiro3.5nonane-1-carboxylate
• EN300-257026
• tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate;oxalic acid
• MFCD28992042
• 1,7-Diaza-Spiro[3.5]Nonane-1-Carboxylicacidtert-Butylester Oxalate
• 1955514-54-1
• oxalic acid; tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate
• AS-71625
• 1,7-Diaza-spiro[3.5]nonane-1-carboxylic acidtert-butyl ester oxalate
• CS-0039993
• 1,7-DiaZa-spiro[3.5]nonane-1-carboxylic acid t-butyl ester oxalate
• W13900
• 1,7-Diaza-Spiro[3.5]Nonane-1-Carboxylicacidtert-ButylesterOxalate
• AKOS037646940

• MDL： MFCD28992042
• Inchi： 1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14-9-6-12(14)4-7-13-8-5-12;3-1(4)2(5)6/h13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： XOAJRPVKWLHFKX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCNCC2)CC1.C(O)(=O)C(O)=O

Computed Properties

• Exact Mass: 316.16343649g/mol
• Monoisotopic Mass: 316.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on oxalic acid, tert-butyl 1,7-diazaspiro3.5nonane-1-carboxylate

Comprehensive Overview of Oxalic Acid, tert-Butyl 1,7-Diazaspiro[3.5]Nonane-1-Carboxylate (CAS No. 1955514-54-1)

The compound Oxalic Acid, tert-Butyl 1,7-Diazaspiro[3.5]Nonane-1-Carboxylate (CAS No. 1955514-54-1) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule features a unique spirocyclic structure, combining a diazaspiro[3.5]nonane core with a tert-butyl carboxylate group, which makes it a valuable intermediate for the development of novel bioactive compounds. Its structural complexity and functional versatility align with the growing demand for high-performance building blocks in drug discovery and material science.

In recent years, the search for spirocyclic compounds has surged due to their potential applications in medicinal chemistry and catalysis. Researchers are particularly interested in how tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate derivatives can be leveraged to enhance the pharmacokinetic properties of drug candidates. The oxalic acid moiety further adds to its reactivity, enabling precise modifications for targeted applications. This compound is often discussed in forums and publications focusing on advanced heterocyclic synthesis and fragment-based drug design, reflecting its relevance in cutting-edge scientific inquiries.

From an industrial perspective, the scalability of CAS No. 1955514-54-1 is a critical consideration. Manufacturers and suppliers are increasingly optimizing synthetic routes to ensure high purity and yield, addressing the needs of contract research organizations (CROs) and academic laboratories. Environmental sustainability is another hot topic, with many users searching for green chemistry alternatives in the production of such intermediates. The compatibility of this compound with microwave-assisted synthesis and flow chemistry techniques has also been explored, highlighting its adaptability to modern synthetic methodologies.

The pharmacological potential of tert-butyl 1,7-diazaspiro[3.5]nonane-1-carboxylate derivatives is another area of intense investigation. Recent studies suggest its utility in designing kinase inhibitors and GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders. Online discussions frequently revolve around its structure-activity relationships (SAR) and how minor modifications can lead to significant changes in biological activity. These insights are invaluable for researchers aiming to exploit this scaffold for next-generation therapeutics.

In summary, Oxalic Acid, tert-Butyl 1,7-Diazaspiro[3.5]Nonane-1-Carboxylate (CAS No. 1955514-54-1) represents a fusion of structural ingenuity and functional diversity, making it a cornerstone in contemporary chemical research. Its applications span from drug discovery to material innovation, driven by the evolving needs of science and industry. As interest in spirocyclic architectures continues to rise, this compound is poised to remain at the forefront of scientific and industrial advancements.